Cas no 1358906-19-0 (4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1358906-19-0
• MF: C₂₄H₁₆ClN₃O₃
• MW: 429.855144500732
• CID: 5399712
• Update Time: 2025-05-20

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)isoquinolin-1-one
• 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

• Inchi： 1S/C24H16ClN3O3/c1-30-18-12-10-17(11-13-18)28-14-21(19-4-2-3-5-20(19)24(28)29)23-26-22(27-31-23)15-6-8-16(25)9-7-15/h2-14H,1H3
• InChI Key： JVHZKBKKUAAQAZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C2ON=C(C3=CC=C(Cl)C=C3)N=2)=CN1C1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one

Compound CAS No. 1358906-19-0: 4-[3-(4-Chlorophenyl)-1,2,4-Oxadiazol-5-yl]-2-(4-Methoxyphenyl)-1,2-Dihydroisoquinolin-1-one

Introduction to the Compound

The compound CAS No. 1358906-19-0, also known as 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its unique structural features, which include a dihydroisoquinolinone core and functional groups such as a chlorophenyl oxadiazole moiety and a methoxyphenyl substituent. These structural elements contribute to its diverse chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as click chemistry and transition metal catalysis. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its application in drug discovery and material synthesis.

Structural Analysis and Synthesis Methods

The molecular structure of CAS No. 1358906-19-0 is a testament to the intricate balance of functional groups that can be achieved through modern organic synthesis. The dihydroisoquinolinone framework serves as a versatile platform for further functionalization, while the oxadiazole ring introduces unique electronic properties that enhance the compound's reactivity. The presence of both chlorine and methoxy groups further diversifies its chemical behavior, making it an attractive candidate for various applications.

Recent studies have highlighted the importance of stereochemistry in the synthesis of this compound. Researchers have employed advanced techniques such as enantioselective catalysis to control the stereochemistry of key intermediates, ensuring high enantiomeric excess in the final product. This level of control is crucial for applications in asymmetric catalysis and chiral drug design.

Pharmacological Activity and Applications

The pharmacological potential of CAS No. 1358906-19-0 has been extensively explored in recent years. Preclinical studies have demonstrated its potent activity against various disease models, including cancer and inflammation. The compound's ability to modulate key cellular pathways makes it a promising candidate for drug development.

One notable application of this compound is its use as a lead molecule in anti-cancer drug discovery. Researchers have found that it exhibits selective cytotoxicity against cancer cells while sparing normal cells, indicating a favorable therapeutic index. Furthermore, its ability to inhibit key oncogenic signaling pathways has been validated through advanced molecular biology techniques such as CRISPR-Cas9 gene editing.

In addition to its pharmacological applications, this compound has shown potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent studies have explored its application as a component in organic light-emitting diodes (OLEDs), where it demonstrates excellent electroluminescent properties.

Future Directions and Research Opportunities

The future of CAS No. 1358906-19-0 lies in further exploration of its biological and chemical properties. Ongoing research aims to uncover new mechanisms of action and optimize its pharmacokinetic profile for therapeutic use. Collaborative efforts between academia and industry are expected to accelerate its translation into clinical applications.

Moreover, advancements in computational chemistry are opening new avenues for understanding the molecular interactions of this compound. Machine learning algorithms are being employed to predict its binding affinities with various biological targets, enabling more efficient drug design processes.

In conclusion, CAS No. 1358906-19-0, or 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methoxyphenyl)-1,2-dihydroisoquinolin-1-one, represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future scientific breakthroughs.